3-(4-Methylphenyl)-2-methylbenzoic acid

• IUPAC Name: 2-methyl-3-(4-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O2/c1-10-6-8-12(9-7-10)13-4-3-5-14(11(13)2)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key: RLWUVSPHTTUSSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=CC=C2)C(=O)O)C
• Molecular Formula: C15H14O2
• DSSTOX Substance ID: DTXSID90688619
• Molecular Weight: 226.27 g/mol
• CAS No.: 1261953-19-8

Description

3-(4-Methylphenyl)-2-methylbenzoic acid is a disubstituted benzoic acid derivative featuring a methyl group at the 2-position of the benzoic acid core and a 4-methylphenyl substituent at the 3-position. Its molecular formula is C₁₅H₁₄O₂, with a molecular weight of 226.27 g/mol. This compound is of interest in pharmaceutical and materials science due to its unique substitution pattern, which balances steric and electronic effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methylphenyl)-2-methylbenzoic acid can be achieved through several synthetic routes. One common method involves the Friedel-Crafts acylation of 4-methylacetophenone with phthalic anhydride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction proceeds through the formation of an intermediate acylated product, which is subsequently hydrolyzed to yield the desired carboxylic acid.

Industrial Production Methods

In an industrial setting, the production of 3-(4-Methylphenyl)-2-methylbenzoic acid may involve large-scale Friedel-Crafts acylation reactions followed by purification steps such as recrystallization or chromatography to obtain the pure compound. The choice of solvents, catalysts, and reaction conditions can be optimized to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

3-(4-Methylphenyl)-2-methylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The methyl groups can be oxidized to form corresponding carboxylic acids.

Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous conditions.

Substitution: Nitration with a mixture of concentrated nitric acid and sulfuric acid; halogenation with bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of 3-(4-Carboxyphenyl)-2-methylbenzoic acid.

Reduction: Formation of 3-(4-Methylphenyl)-2-methylbenzyl alcohol or 3-(4-Methylphenyl)-2-methylbenzaldehyde.

Substitution: Formation of nitro, sulfonyl, or halogenated derivatives of the original compound.

Scientific Research Applications

3-(4-Methylphenyl)-2-methylbenzoic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(4-Methylphenyl)-2-methylbenzoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of biochemical pathways. For example, if it exhibits antimicrobial activity, it may inhibit the growth of bacteria by interfering with cell wall synthesis or protein function.

Comparison with Similar Compounds

Structural Isomers and Positional Effects

4-Methyl-2-(4-methylphenyl)benzoic Acid

• Structure : Methyl groups at the 4-position of the benzoic acid core and the 4-position of the phenyl ring.

2-(4-Methylphenyl)benzoic Acid

• Structure : Lacks the 2-methyl group on the benzoic acid core.
• Impact : Reduced steric shielding at the 2-position increases rotational freedom of the carboxyl group, leading to differences in thermodynamic parameters (e.g., ∆G and ∆S in partitioning systems) .

3-(3-Fluorophenyl)-2-methylbenzoic Acid

• Structure : Fluorine replaces the 4-methylphenyl group.
• Key Differences : The electronegative fluorine atom enhances lipophilicity (logP ≈ 3.2 vs. 2.8 for the target compound) and bioavailability, making it more suitable for drug design .

Substituent Effects on Reactivity and Bioactivity

3-(4-Hydroxymethylphenyl)-2-methylbenzoic Acid

• Structure : Features a hydroxymethyl group instead of methyl on the phenyl ring.
• Impact : The polar hydroxymethyl group increases aqueous solubility (logS ≈ -3.5 vs. -4.2 for the target compound) and hydrogen-bonding capacity, improving interactions with biological targets like enzymes .

2-Chloro-4-(3-methylphenyl)benzoic Acid

• Structure : Chlorine substituent at the 2-position of the benzoic acid core.
• Impact : The electron-withdrawing chlorine alters electronic distribution, reducing pKa (≈ 3.1 vs. 3.6 for the target compound) and enhancing acidity. This increases reactivity in esterification and amidation reactions .

3-(4-Chloro-2-methoxyphenyl)-2-methylbenzoic Acid

• Structure : Combines chloro and methoxy substituents.
• Impact: Methoxy’s electron-donating effect counteracts chlorine’s electron withdrawal, creating a balanced electronic profile. This dual substitution may enhance antimicrobial activity compared to monosubstituted analogs .

Thermodynamic and Steric Comparisons

Evidence from methyl-substituted benzoic acids highlights critical trends:

• Steric Shielding: In 2-methylbenzoic acid, the carboxyl group exhibits slight non-planarity due to steric interactions, reducing water-structuring effects in aqueous phases (∆S_w→c = -12 J/mol·K vs. -8 J/mol·K for 4-methyl isomers) .
• Partitioning Behavior : 3-(4-Methylphenyl)-2-methylbenzoic acid shows intermediate lipophilicity compared to fluorine- or chlorine-substituted analogs, making it versatile for both aqueous and organic phase reactions.

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight (g/mol)	logP	pKa	Solubility (mg/mL)
3-(4-Methylphenyl)-2-methylbenzoic acid	226.27	2.8	3.6	0.45
3-(3-Fluorophenyl)-2-methylbenzoic acid	230.23	3.2	3.4	0.32
2-Chloro-4-(3-methylphenyl)benzoic acid	246.69	3.5	3.1	0.18